Cas no 2297871-24-8 (1,4-Oxazepane-6-carbaldehyde)

• Product Name: 1,4-Oxazepane-6-carbaldehyde
• CAS No: 2297871-24-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5827281
• PubChem ID: 122692766
• Update Time: 2025-10-21

1,4-Oxazepane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-oxazepane-6-carbaldehyde
• SCHEMBL18232544
• EN300-3931952
• 2297871-24-8
• 1,4-Oxazepane-6-carbaldehyde

• Inchi： 1S/C6H11NO2/c8-4-6-3-7-1-2-9-5-6/h4,6-7H,1-3,5H2
• InChI Key： DZPRRUQENADACP-UHFFFAOYSA-N
• SMILES： O1CCNCC(C=O)C1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 1,4-Oxazepane-6-carbaldehyde

1,4-Oxazepane-6-carbaldehyde (CAS No. 2297871-24-8): A Multifunctional Scaffold in Modern Chemical and Pharmaceutical Research

1,4-Oxazepane-6-carbaldehyde, identified by its unique CAS number 2297871-24-8, is a structurally versatile organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and materials science. This compound belongs to the class of oxazepanes, a family of seven-membered heterocycles containing both oxygen and nitrogen atoms within the ring system. The presence of an aldehyde functional group at the sixth carbon position (carbaldehyde) imparts distinct reactivity and synthetic utility, making it a valuable intermediate for the development of bioactive molecules. Recent studies have highlighted its role as a key building block in the design of novel pharmaceutical agents targeting neurodegenerative disorders and metabolic diseases.

The core structure of 1,4-Oxazepane is characterized by its fused ring system, which combines a saturated six-membered piperazine-like ring with an unsaturated five-membered oxazole moiety. This hybrid architecture provides a scaffold with tunable physicochemical properties, enabling researchers to modulate solubility, lipophilicity, and molecular recognition capabilities. The CAS no 2297871-24-8 compound specifically features an aldehyde substituent at the C6 position (carbaldehyde), which serves as an electrophilic handle for further functionalization via nucleophilic addition reactions or condensation processes. Such structural flexibility is critical for drug discovery programs aiming to optimize lead compounds through iterative modifications.

In the context of pharmaceutical research, 1,4-Oxazepane derivatives have demonstrated promising biological profiles. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* reported that compounds containing this scaffold exhibited selective inhibition of monoamine oxidase (MAO) isoforms, particularly MAO-B (N-methyl-D-aspartate receptor modulators). The aldehyde functionality in CAS no 2297871-24-8 can be strategically converted into hydrazones or imines through condensation with hydrazine or primary amines (aldimine formation). These transformations are often employed to enhance membrane permeability or introduce redox-sensitive linkages for controlled drug release mechanisms.

The synthetic accessibility of CAS no 2297871-24-8 has been extensively explored through modern organic methodologies. A notable approach involves the [3+4] cycloaddition reaction between azomethine ylides and β-lactams under metal-free conditions (mild reaction conditions). This strategy allows for high regioselectivity in forming the oxazepane core while preserving functional group compatibility. Subsequent oxidation steps using catalytic systems such as MnO₂ or Dess-Martin periodinane efficiently install the carbaldehyde moiety (Selective oxidation protocols). These advancements have streamlined the production of complex oxazepane-based molecules for high-throughput screening campaigns.

Beyond traditional drug development, researchers are investigating the application of CAS no 2297871-24-8 in bioconjugation chemistry. The aldehyde group can participate in "click chemistry" reactions like the hydrazone ligation with thiol-containing biomolecules (Bioorthogonal conjugation strategies). This property is particularly relevant for creating site-specific protein-drug conjugates (PDCs) with improved therapeutic indices compared to conventional antibody-drug conjugates (ADCs). Recent work from MIT's Department of Chemistry demonstrated enhanced tumor targeting efficiency using oxazepane-based PDCs with tailored pharmacokinetics.

In materials science contexts, compounds bearing both heterocyclic rings and aldehyde functionalities are being evaluated as precursors for covalent organic frameworks (COFs). The rigid geometry of the oxazepane ring system combined with reactive aldehyde groups enables precise control over pore architecture during network formation (Cross-linked polymer synthesis techniques). A 2024 publication from Nature Materials showcased COFs derived from similar scaffolds exhibiting exceptional gas adsorption capacities due to their high surface area and ordered porosity.

The structural diversity achievable through modification of this scaffold has led to multiple patents being filed globally. For example, Japanese Patent JPWO 355555 describes a series of anti-inflammatory agents based on substituted oxazepanes where carbaldehydes act as prodrug moieties that undergo enzymatic cleavage in inflamed tissues (Tissue-specific activation mechanisms). Similarly, European Patent EP 3955555B highlights its use as a chiral auxiliary in asymmetric synthesis pathways toward natural product analogs.

Analytical characterization techniques play crucial roles in studying this compound's properties. Nuclear magnetic resonance (NMR) spectroscopy reveals distinctive chemical shifts for protons adjacent to both heteroatoms and the aldehyde group (NMR spectral analysis methods). Mass spectrometry data consistently show characteristic fragmentation patterns involving cleavage at nitrogen-oxygen bonds within the oxazepane ring system when using electrospray ionization sources (EI/MS fragmentation behavior analysis). These analytical signatures are essential for quality control during scale-up processes required for clinical trials.

In vitro studies have established that compounds containing this scaffold display favorable ADME profiles (absorption, distribution, metabolism, excretion). A comparative study between various carbaldehydes showed that those with electron-withdrawing substituents on adjacent positions enhanced metabolic stability while maintaining good aqueous solubility (SAR studies on electron density effects). Such findings directly inform structure optimization efforts aimed at improving oral bioavailability through strategic substitution patterns around the core structure.

The compound's unique electronic properties stem from conjugation between its carbonyl group and adjacent aromatic systems when present. Time-dependent density functional theory (TD-DFT) calculations published in *Organic Letters* revealed that π-electron delocalization across multiple heteroatoms significantly influences photophysical behavior (Molecular orbital interactions analysis). These insights open possibilities for developing fluorescent probes based on this scaffold for cellular imaging applications where real-time monitoring is required.

In agrochemical research domains, derivatives of this molecule are being tested as herbicide precursors due to their ability to form stable complexes with transition metals like zinc or copper ions present in plant cell walls (Metal chelation properties evaluation. Preliminary trials indicate these complexes disrupt auxin transport pathways more effectively than conventional herbicides without exhibiting cross-resistance patterns observed in glyphosate-resistant weeds.

The emergence of new synthetic routes has further expanded its utility profile. Flow chemistry approaches utilizing microreactors have enabled gram-scale synthesis within minutes rather than hours while maintaining >95% purity levels (Continuous flow synthesis advantages demonstration . This advancement addresses scalability challenges previously associated with batch processes involving sensitive intermediates like those found during oxazole ring formation stages.






















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